Cas no 1207007-30-4 (methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate)

• Product Name: methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate
• CAS No: 1207007-30-4
• MF: C₁₈H₁₇FN₂O₅
• MW: 360.336388349533
• CID: 6030758
• PubChem ID: 45505120
• Update Time: 2025-06-10

methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate
• methyl 4-(2-((2-(4-fluorophenoxy)ethyl)amino)-2-oxoacetamido)benzoate
• methyl 4-({[2-(4-fluorophenoxy)ethyl]carbamoyl}formamido)benzoate
• F5852-1641
• 1207007-30-4
• VU0523704-1
• methyl 4-[[2-[2-(4-fluorophenoxy)ethylamino]-2-oxoacetyl]amino]benzoate
• AKOS024522215

• Inchi： 1S/C18H17FN2O5/c1-25-18(24)12-2-6-14(7-3-12)21-17(23)16(22)20-10-11-26-15-8-4-13(19)5-9-15/h2-9H,10-11H2,1H3,(H,20,22)(H,21,23)
• InChI Key： MNKMMAPUFVLIET-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCNC(C(NC1C=CC(C(=O)OC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 360.11214981g/mol
• Monoisotopic Mass: 360.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.7Ų

Additional information on methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate

Methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate (CAS No 1207007-30-4): A Comprehensive Overview

Methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate, identified by its CAS number 1207007-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluorophenyl moiety and a complex carbamoyl-formamido group, contribute to its unique chemical properties and biological interactions.

The< strong>methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate molecule is characterized by a benzoate backbone, which is a common structural motif in many pharmacologically active agents. The benzoate group not only provides stability to the molecule but also influences its solubility and metabolic pathways. The presence of the< strong>4-fluorophenoxy group introduces a fluorine atom, which is known to enhance the binding affinity and metabolic stability of many drug candidates. This fluorine atom can also influence the electronic properties of the molecule, making it more suitable for certain types of biological interactions.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways associated with various diseases. The< strong>fluorophenyl and< strong>carbamoyl-formamido functional groups in methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate make it a promising candidate for further investigation in this context. Studies have shown that such structural features can modulate enzyme activity and receptor binding, which are crucial mechanisms in drug action.

The< strong>methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate compound has been studied in various preclinical models to assess its potential therapeutic effects. Preliminary research suggests that it may exhibit properties relevant to the treatment of inflammatory diseases, neurological disorders, and even certain types of cancer. The< strong>fluorophenyl group, in particular, has been shown to enhance the bioavailability and target specificity of drug molecules, which is a critical factor in their clinical efficacy.

The synthesis of methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate involves a multi-step process that requires careful control of reaction conditions and reagent selection. The introduction of the< strong>fluorophenyl group and the complex carbamoyl-formamido moiety necessitates precise synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for large-scale pharmaceutical applications.

In addition to its potential therapeutic applications, methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate has also been explored for its role in chemical biology research. The compound's unique structural features make it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this molecule as a probe, researchers can gain insights into the fundamental processes that underlie various biological functions.

The< strong>methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate compound is also being investigated for its potential use in drug discovery pipelines. Its structural complexity and biological activity make it a promising scaffold for developing new drugs with improved efficacy and reduced side effects. By modifying specific functional groups within the molecule, researchers can fine-tune its properties to meet specific therapeutic needs.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The introduction of fluorine into organic molecules often leads to enhanced pharmacokinetic properties, including increased metabolic stability and better cell membrane penetration. In the case of methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate, the< strong>fluorophenyl group plays a crucial role in these aspects, making it an attractive candidate for further development.

Ongoing research continues to uncover new applications for methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate and similar compounds. As our understanding of biological pathways improves, so does our ability to design molecules that interact with these pathways in meaningful ways. The< strong>methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate compound represents just one example of how structural innovation can lead to breakthroughs in medicine.

In conclusion, methyl 4-({2-(4-fluorophenoxy)ethylcarbamoyl}formamido)benzoate (CAS No 1207007-30-4) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a< strong>fluorophenyl moiety and a complex carbamoyl-formamido group, make it a valuable tool for studying biological mechanisms and developing new drugs. As research continues to progress, this compound is likely to play an increasingly important role in the fight against various diseases.